Cas no 1505521-32-3 (2-((4-Chlorophenyl)sulfonyl)-1H-indole)

• Product Name: 2-((4-Chlorophenyl)sulfonyl)-1H-indole
• CAS No: 1505521-32-3
• MF: C₁₄H₁₀ClNO₂S
• MW: 291.752701282501
• CID: 4821050
• Update Time: 2025-06-11

2-((4-Chlorophenyl)sulfonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-((4-CHLOROPHENYL)SULFONYL)-1H-INDOLE
• 2-[(4-Chlorophenyl)sulfonyl]-1H-indole
• 2-((4-Chlorophenyl)sulfonyl)-1H-indole

• Inchi： 1S/C14H10ClNO2S/c15-11-5-7-12(8-6-11)19(17,18)14-9-10-3-1-2-4-13(10)16-14/h1-9,16H
• InChI Key： WZBXTACDHZWODR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1=CC2C=CC=CC=2N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 412
• XLogP3: 3.8
• Topological Polar Surface Area: 58.3

Additional information on 2-((4-Chlorophenyl)sulfonyl)-1H-indole

Introduction to 2-((4-Chlorophenyl)sulfonyl)-1H-indole (CAS No. 1505521-32-3)

2-((4-Chlorophenyl)sulfonyl)-1H-indole, identified by its Chemical Abstracts Service (CAS) number 1505521-32-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic sulfonamide derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 2-((4-Chlorophenyl)sulfonyl)-1H-indole consists of an indole core substituted with a sulfonyl group at the 2-position and a 4-chlorophenyl moiety at the sulfonyl moiety. This configuration imparts distinct chemical properties that make it a versatile scaffold for designing novel therapeutic agents. The presence of both indole and chlorophenyl groups enhances its interactability with biological targets, particularly enzymes and receptors involved in various disease pathways.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. Indole compounds are known for their roles in modulating inflammatory responses, antioxidant mechanisms, and even carcinogenesis. The introduction of a sulfonyl group in 2-((4-Chlorophenyl)sulfonyl)-1H-indole not only modifies its electronic properties but also influences its solubility and metabolic stability, which are critical factors in drug formulation.

One of the most compelling aspects of 2-((4-Chlorophenyl)sulfonyl)-1H-indole is its potential as an intermediate in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop derivatives with enhanced binding affinities and selectivities for specific biological targets. For instance, studies have demonstrated its utility in generating inhibitors targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory conditions.

The 4-chlorophenyl substituent in 2-((4-Chlorophenyl)sulfonyl)-1H-indole plays a crucial role in modulating the compound's pharmacokinetic profile. Chlorophenyl groups are frequently incorporated into drug molecules due to their ability to enhance lipophilicity and improve membrane permeability. This characteristic is particularly valuable when designing oral medications intended for systemic absorption.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-((4-Chlorophenyl)sulfonyl)-1H-indole for potential therapeutic applications. Molecular docking studies have revealed that this compound exhibits promising interactions with various protein targets, including those implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. The indole scaffold, known for its neuroprotective properties, combined with the sulfonyl group's ability to modulate enzyme activity, positions this compound as a promising candidate for further investigation.

In addition to its potential in central nervous system (CNS) disorders, 2-((4-Chlorophenyl)sulfonyl)-1H-indole has shown promise in oncology research. Preclinical studies have indicated that derivatives of this compound may exhibit anti-proliferative effects on certain cancer cell lines by interfering with key signaling pathways involved in tumor growth and survival. The sulfonyl group's ability to engage with biological targets suggests that it could serve as a foundation for developing novel chemotherapeutic agents.

The synthesis of 2-((4-Chlorophenyl)sulfonyl)-1H-indole involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps typically include sulfonylation of the indole ring followed by functionalization at the 4-position of the phenyl ring. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic routes, reducing waste and improving yields.

Quality control and analytical techniques play a pivotal role in ensuring the purity and consistency of 2-((4-Chlorophenyl)sulfonyl)-1H-indole. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to verify the compound's identity and assess its chemical integrity. These analytical methods provide confidence that the final product meets the stringent requirements for pharmaceutical applications.

The future prospects of 2-((4-Chlorophenyl)sulfonyl)-1H-indole are vast, with ongoing research exploring its potential in diverse therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery pipeline, leading to novel drug candidates derived from this versatile scaffold. As our understanding of molecular interactions continues to evolve, compounds like 2-((4-Chlorophenyl)sulfonyl)-1H-indole will remain at the forefront of medicinal chemistry innovation.